![molecular formula C16H15ClN4 B2849297 2-Amino-4-(4-chlorophenyl)-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile CAS No. 409093-30-7](/img/structure/B2849297.png)
2-Amino-4-(4-chlorophenyl)-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Amino-4-(4-chlorophenyl)-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile is a useful research compound. Its molecular formula is C16H15ClN4 and its molecular weight is 298.77. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Inhibitory Activities
2-Amino-4-(4-chlorophenyl)-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile and its derivatives have been extensively studied for their chemical synthesis and potential inhibitory activities against various biological targets. These compounds are synthesized through various chemical reactions involving the condensation of specific aldehydes and nitriles, leading to a range of biologically active molecules with potential applications in drug discovery and medicinal chemistry.
One of the primary applications of these compounds is their role as inhibitors of protein tyrosine kinases, particularly c-Src, which is significant in the development of anticancer therapies. For instance, derivatives of 1,6-naphthyridin-2(1H)-ones have been identified as potent inhibitors with selectivity towards c-Src, highlighting their potential as therapeutic agents against cancers where c-Src is implicated (Thompson et al., 2000).
Antimicrobial and Antifungal Properties
Furthermore, these compounds have been explored for their antimicrobial and antifungal properties. Derivatives incorporating benzotriazole or thiadiazole groups have shown significant activity against various microbial and fungal strains. This broad spectrum of biological activity underscores the potential of these molecules in developing new antimicrobial agents, addressing the growing concern of antimicrobial resistance (Al-Omran et al., 2002).
Structural and Optical Properties
The structural and optical properties of these compounds, particularly their thin film forms, have been studied, revealing interesting characteristics such as nanocrystallinity and specific fluorescence properties. These findings suggest potential applications in materials science, including the development of new fluorescent materials for imaging and sensing applications (Zeyada et al., 2016).
Heterocyclic Chemistry and Drug Synthesis
In the realm of heterocyclic chemistry, these compounds serve as precursors in the synthesis of a wide array of heterocyclic systems. The versatility in chemical reactions they undergo enables the creation of complex molecular architectures, which are crucial in the discovery and synthesis of new drugs. Their reactions with various reagents lead to the formation of novel polyheterocyclic systems with potential pharmacological activities, opening avenues for the development of new therapeutic agents (Mogilaiah & Chowdary, 2002).
Mechanism of Action
Target of Action
Related compounds such as 2-aminothiazole derivatives have been reported to exhibit potent and selective nanomolar inhibitory activity against a wide range of human cancerous cell lines .
Mode of Action
It is known that similar compounds interact with their targets to inhibit their function, which can lead to the death of cancer cells .
Biochemical Pathways
Related compounds are known to affect various biochemical pathways involved in cell proliferation and survival, leading to the inhibition of cancer cell growth .
Result of Action
Related compounds are known to inhibit the growth of cancer cells, indicating that this compound may have similar effects .
Properties
IUPAC Name |
2-amino-4-(4-chlorophenyl)-6-methyl-7,8-dihydro-5H-1,6-naphthyridine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15ClN4/c1-21-7-6-14-13(9-21)15(12(8-18)16(19)20-14)10-2-4-11(17)5-3-10/h2-5H,6-7,9H2,1H3,(H2,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RADZGZWPFJMKLG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC2=C(C1)C(=C(C(=N2)N)C#N)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15ClN4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.77 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.